4-Amino-3-methylbenzoic acid

• IUPAC Name: 4-amino-3-methylbenzoic acid
• InChI: InChI=1S/C8H9NO2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,9H2,1H3,(H,10,11)
• InChI Key: NHFKECPTBZZFBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)N
• Molecular Formula: C8H9NO2
• DSSTOX Substance ID: DTXSID40179562
• Molecular Weight: 151.16 g/mol
• CAS RN: 2486-70-6

Description

4-Amino-3-methylbenzoic acid is a compound with the molecular formula C8H9NO2 and a molecular weight of 151.1626. It is also known as p-aminomethylbenzoic acid or PAMBA and is an antifibrinolytic.

Synthesis Analysis

The synthesis of 4-amino-3-methylbenzoic acid involves a Fischer esterification reaction. This compound can be synthesized as a one-pot reaction within 30 minutes to 16 hours, with 1 hour producing a workable yield. Another synthesis method involves the use of a palladium on carbon catalyst.

Molecular Structure Analysis

The molecular structure of 4-Amino-3-methylbenzoic acid can be represented as a 2D Mol file or a computed 3D SD file.

Chemical Reactions Analysis

The synthesis of 4-amino-3-methylbenzoic acid involves a Fischer esterification reaction. Another reaction involves the use of a palladium on carbon catalyst.

Physical And Chemical Properties Analysis

4-Amino-3-methylbenzoic acid is a solid substance with a density of 1.3±0.1 g/cm3. It has a boiling point of 339.5±30.0 °C at 760 mmHg and a melting point of 169-171 °C (lit.).

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : The synthesis of derivatives like 4-amino-3-nitrobenzoic acid methyl ester through Fischer esterification is an example of 4-Amino-3-methylbenzoic acid application. This method is used in introductory organic chemistry courses and involves a one-pot reaction, producing a bright-yellow solid that can be purified using liquid–liquid extraction (Kam, Levonis, & Schweiker, 2020).
• Chemical Reactions : Another application is seen in the thiocarbamoylation of amine-containing compounds, leading to the formation of various chemical structures such as thiosemicabazones and substituted thiosemicarbazide (Boi, Korzha, & Barba, 1999).

Hydrogen Bonding and Supramolecular Association

• Supramolecular Chemistry : 4-Amino-3-methylbenzoic acid is utilized in studying hydrogen-bonded supramolecular associations. Research on molecular salts like 2-amino-4-methylpyridinium 4-methylbenzoate illustrates its role in forming complex structures through hydrogen bonding and other noncovalent interactions (Khalib, Thanigaimani, Arshad, & Razak, 2014).

Solubility and Material Sciences

• Solubility Studies : Research into the solubility of 4-Amino-3-methylbenzoic acid in various solvents is essential for its purification. This study helps in understanding its behavior in different chemical environments and aids in optimizing its extraction and purification processes (Zhu, Hong, Zhu, Dai, Xu, & Zhao, 2019).
• Material Characterization : The crystal and molecular structure of 4-Amino-3-methylbenzoic acid has been analyzed, providing insights into its molecular geometry and bonding characteristics. This information is critical for its application in material science and engineering (Brown & Marsh, 1963).

Pharmaceutical and Chemical Production

• Intermediate in Synthesis : It serves as an intermediate in the synthesis of chemicals like Chloranthraniliprole, showcasing its utility in the chemical industry (Zheng Jian-hong, 2012).

Biosensors and Advanced Materials

• Biosensors Development : 4-Amino-3-methylbenzoic acid is used in the development of electrochemically functionalized platforms for the immobilization of biomolecules, indicating its significance in biosensor technology (Ferreira, Santos, Cruz, Corrêa, Verly, & Silva, 2015).

Safety and Hazards

4-Amino-3-methylbenzoic acid is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 4-Amino-3-methylbenzoic acid . For instance, changes in pH can affect the ionization state of the molecule, potentially influencing its interaction with targets and its stability.

Synthesis routes and methods

Procedure details

To a solution of 3-methyl-4-nitro-benzoic acid (100 g, 0.55 mol) in DMF (500 mL), suspension of activated Raney Ni (50 g) in DMF (50 mL) was added and was subjected to hydrogenation (200 psi pressure and 25° C.) for 6 h. The reaction mixture was filtered through celite bed and was concentrated to one third of the total volume. The reaction mixture was poured into water (1300 mL) with stirring. The solid was filtered, washed with water and dried to obtain the title compound. Yield: 70 g (84%); 1H NMR (DMSO-d6, 300 MHz): δ 2.03 (s, 3H, CH3), 5.60 (s, 2H, NH2), 6.56 (d, 1H, Ar), 7.46 (d, 1H, Ar), 7.49 (s, 1H, Ar); MS: m/e (ES−) 150 (M−1).